3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 3-chloro-4-[[1-(2-chlorophenyl)sulfonylpiperidin-4-yl]methoxy]pyridine
• InChI: InChI=1S/C17H18Cl2N2O3S/c18-14-3-1-2-4-17(14)25(22,23)21-9-6-13(7-10-21)12-24-16-5-8-20-11-15(16)19/h1-5,8,11,13H,6-7,9-10,12H2
• InChI Key: NMDLIKGFHFMIHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)S(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol

Description

3-Chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine (3-Cl-4-CBP) is an organic compound that has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has been used in a variety of scientific research applications, including drug delivery, enzyme inhibition, and protein-protein interaction studies. In drug delivery applications, 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has been used as a carrier molecule to deliver drugs to specific target sites in the body. In enzyme inhibition studies, 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has been used to inhibit the activity of enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. In protein-protein interaction studies, 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has been used as a tool to study the interactions between proteins.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine is not yet fully understood. However, it is believed that 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine binds to certain proteins, such as cytochrome P450 enzymes, and alters their structure and/or function. This binding can lead to the inhibition of enzyme activity and/or the disruption of protein-protein interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine are not yet fully understood. However, it has been demonstrated to have an effect on drug metabolism, as it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. In addition, 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has been shown to disrupt protein-protein interactions, which can lead to changes in protein structure and/or function.

Advantages and Limitations for Lab Experiments

3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has low toxicity. In addition, it is stable in aqueous solutions, which makes it suitable for use in a variety of experiments. However, 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine also has some limitations. It is not very soluble in organic solvents, which can limit its use in certain experiments. In addition, it is not very selective, which can lead to unwanted side effects.

Future Directions

There are a variety of potential future directions for 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine research. These include further studies of its biochemical and physiological effects, as well as its mechanism of action. In addition, further studies could be conducted to explore its potential applications in drug delivery and enzyme inhibition. Finally, further studies could be conducted to explore its potential to disrupt protein-protein interactions and its potential to be used as a tool to study protein structure and/or function.

Synthesis Methods

3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine can be synthesized using a two-step process. In the first step, a 2-chlorobenzenesulfonyl chloride is reacted with piperidine in the presence of a base, such as sodium hydroxide, to form 1-(2-chlorobenzenesulfonyl)piperidin-4-yl methanesulfonate. In the second step, this intermediate is reacted with chlorine in the presence of a base, such as sodium hydroxide, to form 3-chloro-4-{[1-(2-chlorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine.